N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}methanesulfonamide

• IUPAC Name: N-[[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C10H10ClN3O3S/c1-18(15,16)12-6-9-13-10(14-17-9)7-4-2-3-5-8(7)11/h2-5,12H,6H2,1H3
• InChI Key: GJDBPNXTXIODPH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCC1=NC(=NO1)C2=CC=CC=C2Cl
• Molecular Formula: C10H10ClN3O3S
• Molecular Weight: 287.72 g/mol

Description

N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}methanesulfonamide, also known as MOLS, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MOLS is a sulfonamide derivative that has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}methanesulfonamide inhibits the activity of carbonic anhydrase enzymes by binding to the zinc ion at the active site of the enzyme. This binding prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate, which is an important step in many physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its inhibitory effects on carbonic anhydrase enzymes, this compound has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}methanesulfonamide is its selectivity for carbonic anhydrase enzymes. This allows researchers to study the specific role of these enzymes in various biological processes. However, this compound also has some limitations. It can be difficult to obtain high purity samples of this compound, and its solubility in aqueous solutions can be limited.

Future Directions

There are many potential future directions for research involving N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}methanesulfonamide. One area of interest is the development of new carbonic anhydrase inhibitors based on the structure of this compound. Another area of interest is the study of the role of carbonic anhydrase enzymes in various diseases, including cancer and neurodegenerative diseases. Additionally, this compound may have potential applications in the development of new drugs for the treatment of these diseases.

Scientific Research Applications

N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}methanesulfonamide has been used extensively in scientific research due to its ability to selectively inhibit the activity of carbonic anhydrase enzymes. Carbonic anhydrases are involved in a wide range of physiological processes, including acid-base balance, ion transport, and respiration. By inhibiting these enzymes, this compound can be used to study the role of carbonic anhydrases in various biological processes.